N-cyclohexyl-6-methoxy-2,2,4-trimethyl-1(2H)-quinolinecarboxamide

• IUPAC Name: N-cyclohexyl-6-methoxy-2,2,4-trimethylquinoline-1-carboxamide
• InChI: InChI=1S/C20H28N2O2/c1-14-13-20(2,3)22(18-11-10-16(24-4)12-17(14)18)19(23)21-15-8-6-5-7-9-15/h10-13,15H,5-9H2,1-4H3,(H,21,23)
• InChI Key: ZWJHXOWIJBMOKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(N(C2=C1C=C(C=C2)OC)C(=O)NC3CCCCC3)(C)C
• Molecular Formula: C20H28N2O2
• DSSTOX Substance ID: DTXSID40354473
• Molecular Weight: 328.4 g/mol
• CAS RN: 5866-22-8

Description

N-cyclohexyl-6-methoxy-2,2,4-trimethyl-1(2H)-quinolinecarboxamide, also known as CX-5461, is a small molecule inhibitor that targets RNA polymerase I transcription. It was first synthesized by researchers at the University of Queensland in Australia and has since been the subject of numerous scientific studies due to its potential in treating cancer.

Mechanism of Action

N-cyclohexyl-6-methoxy-2,2,4-trimethyl-1(2H)-quinolinecarboxamide targets RNA polymerase I transcription by binding to a specific region of DNA known as the rDNA promoter. This binding prevents the recruitment of transcription factors and RNA polymerase I, thereby inhibiting the production of ribosomes. This inhibition leads to the activation of the p53 pathway, which triggers cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-cyclohexyl-6-methoxy-2,2,4-trimethyl-1(2H)-quinolinecarboxamide has been found to have a range of biochemical and physiological effects on cancer cells. It has been shown to induce DNA damage and activate the DNA damage response pathway, leading to cell cycle arrest and apoptosis. It also inhibits the production of ribosomes, which reduces protein synthesis and slows down cell growth.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-6-methoxy-2,2,4-trimethyl-1(2H)-quinolinecarboxamide has several advantages for use in lab experiments. It is highly selective for RNA polymerase I transcription and has been found to be effective in inhibiting cancer cell growth in vitro and in vivo. However, there are also some limitations to its use. It has a relatively short half-life, which can make it difficult to maintain effective concentrations in vivo. It also has the potential to cause DNA damage, which could limit its use in certain applications.

Future Directions

There are several future directions for research on N-cyclohexyl-6-methoxy-2,2,4-trimethyl-1(2H)-quinolinecarboxamide. One area of interest is in combination therapy, where N-cyclohexyl-6-methoxy-2,2,4-trimethyl-1(2H)-quinolinecarboxamide is used in combination with other drugs to enhance its effectiveness. Another area of interest is in developing new analogs of N-cyclohexyl-6-methoxy-2,2,4-trimethyl-1(2H)-quinolinecarboxamide that have improved pharmacokinetic properties and reduced toxicity. Finally, there is also interest in exploring the potential of N-cyclohexyl-6-methoxy-2,2,4-trimethyl-1(2H)-quinolinecarboxamide in treating other diseases, such as neurodegenerative disorders.

Synthesis Methods

N-cyclohexyl-6-methoxy-2,2,4-trimethyl-1(2H)-quinolinecarboxamide is synthesized through a multi-step process that involves the reaction of various chemical compounds. The first step involves the reaction of 2,4,6-trimethylbenzaldehyde with cyclohexylamine to form 2,4,6-trimethyl-N-cyclohexylbenzamide. This compound is then reacted with 2-methoxyphenylacetonitrile to form N-cyclohexyl-6-methoxy-2,2,4-trimethyl-1(2H)-quinolinecarboxamide.

Scientific Research Applications

N-cyclohexyl-6-methoxy-2,2,4-trimethyl-1(2H)-quinolinecarboxamide has been the subject of extensive scientific research due to its potential in treating cancer. It has been found to be effective in inhibiting the growth of various types of cancer cells, including breast, ovarian, and pancreatic cancer cells. It works by targeting RNA polymerase I transcription, which is a key process in the production of ribosomes, the cellular structures responsible for protein synthesis.